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Compound of Interest

Compound Name: 5-Pentyl-1,3-thiazole

Cat. No.: B15246280 Get Quote

CAS Number: 96693-93-5 Molecular Formula: C₈H₁₃NS

This technical guide provides a comprehensive overview of 5-pentyl-1,3-thiazole, a

heterocyclic compound of interest to researchers, scientists, and drug development

professionals. Due to the limited availability of specific experimental data for this particular

molecule in publicly accessible literature, this document focuses on its fundamental properties,

a plausible synthetic route based on established methodologies for analogous 5-alkyl-1,3-

thiazoles, and potential areas of biological investigation by drawing parallels with related

thiazole derivatives.

Chemical and Physical Properties
While specific, experimentally determined data for 5-pentyl-1,3-thiazole is not extensively

documented, its properties can be predicted based on its structure. A summary of its basic

molecular information is provided in Table 1.
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Property Value

CAS Number 96693-93-5

Molecular Formula C₈H₁₃NS

Molecular Weight 155.26 g/mol

IUPAC Name 5-pentyl-1,3-thiazole

SMILES CCCCCc1cncs1

InChI Key
InChI=1S/C8H13NS/c1-2-3-4-6-8-7-10-5-9-

8/h5,7H,2-4,6H2,1H3

Table 1: Physicochemical Properties of 5-pentyl-1,3-thiazole

Synthesis Methodology
A common and effective method for the synthesis of 5-substituted-1,3-thiazoles is through the

Hantzsch thiazole synthesis or variations thereof. A plausible experimental protocol for the

synthesis of 5-pentyl-1,3-thiazole is outlined below. This protocol is a generalized procedure

and would require optimization for specific laboratory conditions.

Proposed Synthesis of 5-pentyl-1,3-thiazole
A potential synthetic route to 5-pentyl-1,3-thiazole involves the reaction of a 2-haloketone with

a thioamide. For the synthesis of the target compound, 1-bromo-2-heptanone would be a

suitable starting material, reacting with formamide in the presence of a sulfur source like

phosphorus pentasulfide, or directly with thioformamide.

Experimental Protocol:

Preparation of Thioformamide: Thioformamide can be prepared by reacting formamide with

phosphorus pentasulfide (P₄S₁₀). The reaction is typically carried out in an inert solvent such

as pyridine or dioxane at elevated temperatures. The product is then isolated by distillation

under reduced pressure.

Cyclization Reaction (Hantzsch Synthesis):
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To a solution of 1-bromo-2-heptanone (1 equivalent) in a suitable solvent such as ethanol

or isopropanol, add thioformamide (1.1 equivalents).

The reaction mixture is heated to reflux for several hours (typically 4-8 hours) and

monitored by thin-layer chromatography (TLC) for the disappearance of the starting

materials.

Upon completion, the reaction mixture is cooled to room temperature, and the solvent is

removed under reduced pressure.

The residue is then neutralized with a weak base, such as a saturated sodium bicarbonate

solution.

The crude product is extracted with an organic solvent (e.g., ethyl acetate or

dichloromethane).

The organic layers are combined, washed with brine, dried over anhydrous sodium

sulfate, and concentrated in vacuo.

Purification: The crude 5-pentyl-1,3-thiazole is purified by column chromatography on silica

gel using a gradient of hexane and ethyl acetate as the eluent.

Characterization: The structure of the purified product should be confirmed by spectroscopic

methods, including ¹H NMR, ¹³C NMR, and mass spectrometry.
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[https://www.benchchem.com/product/b15246280#cas-number-and-molecular-formula-of-5-
pentyl-1-3-thiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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